Cas no 1271475-34-3 (2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine
• CAS No: 1271475-34-3
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6156701
• PubChem ID: 80604633
• Update Time: 2025-10-29

2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine
• AKOS019171102
• 1271475-34-3
• EN300-1928328

• Inchi： 1S/C9H11F2NO/c1-13-7-4-2-3-6(5-7)8(12)9(10)11/h2-5,8-9H,12H2,1H3
• InChI Key： BDUXQGZEJVDIQB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine

Introduction to 2,2-Difluoro-1-(3-Methoxyphenyl)ethan-1-amine (CAS No. 1271475-34-3)

2,2-Difluoro-1-(3-methoxyphenyl)ethan-1-amine, with the CAS number 1271475-34-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its difluoro substitution and a 3-methoxyphenyl group, which contribute to its distinct properties and biological activities.

The molecular formula of 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine is C₉H₉F₂

In the realm of medicinal chemistry, 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its activity in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent serotonin reuptake inhibition, making it a promising candidate for the treatment of mood disorders such as depression and anxiety.

Beyond its potential as a therapeutic agent, 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine has also been investigated for its use in chemical biology. Its ability to selectively bind to specific protein targets allows researchers to probe the function of these proteins in cellular processes. This has applications in understanding disease mechanisms and identifying new drug targets. For example, a study in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively inhibit certain kinases involved in cancer cell proliferation, suggesting its utility as a tool compound in cancer research.

The synthesis of 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine involves multi-step reactions that are well-documented in the literature. One common approach involves the reaction of 3-methoxybenzaldehyde with difluoromethylamine under appropriate conditions to form the desired product. The efficiency and scalability of this synthesis method have been optimized to facilitate large-scale production for both research and industrial applications.

In terms of safety and handling, while 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine is not classified as a hazardous material or controlled substance, it should be handled with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound to prevent skin contact and inhalation.

The future prospects for 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new drugs and therapies.

In conclusion, 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-amine (CAS No. 1271475-34-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Researchers and pharmaceutical companies alike are optimistic about the future contributions of this compound to the field of drug discovery.